Cas no 1204296-50-3 ((2-{4-[(5-methylisoxazol-3-yl)carbonyl]piperazin-1-yl}ethyl)amine)

• Product Name: (2-{4-[(5-methylisoxazol-3-yl)carbonyl]piperazin-1-yl}ethyl)amine
• CAS No: 1204296-50-3
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5699032
• PubChem ID: 45496691
• Update Time: 2025-11-06

(2-{4-[(5-methylisoxazol-3-yl)carbonyl]piperazin-1-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-{4-[(5-methylisoxazol-3-yl)carbonyl]piperazin-1-yl}ethyl)amine
• (2-(4-[(5-METHYLISOXAZOL-3-YL)CARBONYL]PIPERAZIN-1-YL)ETHYL)AMINE
• 1204296-50-3
• AKOS015957270
• F2158-1204
• EN300-236966
• 2-[4-(5-methyl-1,2-oxazole-3-carbonyl)piperazin-1-yl]ethan-1-amine
• Methanone, [4-(2-aminoethyl)-1-piperazinyl](5-methyl-3-isoxazolyl)-

• Inchi： 1S/C11H18N4O2/c1-9-8-10(13-17-9)11(16)15-6-4-14(3-2-12)5-7-15/h8H,2-7,12H2,1H3
• InChI Key： DZACJZVZUDQEIJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)ON=1)N1CCN(CCN)CC1

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 438.6±45.0 °C(Predicted)
• pka: 10.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (2-{4-[(5-methylisoxazol-3-yl)carbonyl]piperazin-1-yl}ethyl)amine

Introduction to (2-{4-[(5-methylisoxazol-3-yl)carbonyl]piperazin-1-yl}ethyl)amine and Its Applications in Modern Chemical Biology

(2-{4-[(5-methylisoxazol-3-yl)carbonyl]piperazin-1-yl}ethyl)amine, CAS No. 1204296-50-3) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a fusion of heterocyclic chemistry and peptidomimetic design, making it a promising candidate for various therapeutic applications.

The molecular framework of (2-{4-[(5-methylisoxazol-3-yl)carbonyl]piperazin-1-yl}ethyl)amine incorporates a piperazine moiety linked to an ethylamine group, with a 5-methylisoxazole ring at the core. The presence of the 5-methylisoxazole moiety is particularly noteworthy, as it introduces a unique set of electronic and steric properties that can influence the compound's interactions with biological targets. This structural feature has been extensively studied in recent years for its potential in modulating enzyme activity and receptor binding.

In the realm of drug discovery, (2-{4-[(5-methylisoxazol-3-yl)carbonyl]piperazin-1-yl}ethyl)amine has been explored for its ability to serve as a scaffold for developing novel therapeutic agents. The piperazine ring, known for its versatility in drug design, provides a stable platform for further functionalization. Researchers have leveraged this compound to create derivatives with enhanced pharmacological properties, including improved solubility, bioavailability, and target specificity.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The interaction between (2-{4-[(5-methylisoxazol-3-yl)carbonyl]piperazin-1-yl}ethyl)amine and neurotransmitter receptors has been investigated as a means to develop treatments for conditions such as depression, anxiety, and Parkinson's disease. The 5-methylisoxazole component plays a crucial role in modulating these interactions, offering a unique mechanism of action compared to existing therapeutics.

The synthesis of (2-{4-[(5-methylisoxazol-3-yl)carbonyl]piperazin-1-yl}ethyl)amine presents both challenges and opportunities for synthetic chemists. The multi-step process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and automated purification methods, have been employed to streamline the production process. These advancements have not only improved the accessibility of the compound but also paved the way for large-scale manufacturing.

The pharmacokinetic profile of (2-{4-[(5-methylisoxazol-3-yl)carbonyl]piperazin-1-yl}ethyl)amine is another area of active research. Studies have demonstrated its favorable metabolic stability and moderate oral bioavailability, making it an attractive candidate for clinical development. Additionally, its low toxicity profile suggests that it may be well-tolerated by patients, reducing the risk of adverse effects.

In conclusion, (2-{4-[(5-methylisoxazol-3-ytl)carbonyl]piperazin-l y l}ethy l ) am ine b > represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and promising pharmacological properties make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, its role in addressing complex diseases will likely expand, offering hope for improved patient outcomes.